Cas no 207986-22-9 (2,3,6-trifluorobenzamide)

2,3,6-trifluorobenzamide Properties

Names and Identifiers

• 2,3,6-trifluorobenzamide
• 2,3,4-TRI-O-BENZOYL-5-HYDROXY-A-D-GLUCURONIC ACID METHYL ESTER
• Benzamide,2,3,6-trifluoro
• DTXSID90344122
• 207986-22-9
• InChI=1/C7H4F3NO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12
• CS-0313648
• BWWGEHSEZGXEKB-UHFFFAOYSA-N
• AKOS006230394
• E83840
• Benzamide, 2,3,6-trifluoro-
• MFCD00061266
• A814921
• SCHEMBL7146004
• PS-10121
• FT-0609480
• SY062175
• +Expand

• MDL： MFCD00061266
• InChIKey： BWWGEHSEZGXEKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4F3NO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12)
• SMILES： FC1=C(C(N)=O)C(F)=C(F)C=C1

Computed Properties

• Exact Mass: 175.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 175.024
• Heavy Atom Count: 12
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• LogP: 1.90310
• PSA: 43.09000
• Refractive Index: 1.494
• Boiling Point: 152.1±40.0 °C at 760 mmHg
• Melting Point: 115-118°C
• Vapor Pressure: 3.5±0.3 mmHg at 25°C
• Flash Point: 45.8±27.3 °C
• Color/Form: White solid
• Solubility: Insoluble in water
• Density: 1.5±0.1 g/cm3

2,3,6-trifluorobenzamide Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning
• HazardClass：IRRITANT

2,3,6-trifluorobenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%